Acyl Chain Length & Liposomal Stability
1-Stearoyl-3-bromopropanediol possesses a stearoyl (C18:0) chain, which is two methylene units longer than the palmitoyl (C16:0) chain in 1-Palmitoyl-3-bromopropanediol. This increase in chain length is a primary determinant of increased van der Waals interactions within a lipid bilayer, leading to a higher gel-to-liquid crystalline phase transition temperature (Tm) and decreased membrane fluidity. While direct Tm measurement for this specific monoacyl compound is not available, the effect is a well-established class-level inference from saturated phospholipid behavior, where increasing acyl chain length by two carbons elevates the Tm by approximately 10-20 °C [1]. For procurement, this means the stearoyl analog will form more stable, less leaky liposomes at physiological temperatures (37°C) compared to its palmitoyl counterpart, which is a critical parameter for controlled drug release .
| Evidence Dimension | Acyl Chain Length and Molecular Weight |
|---|---|
| Target Compound Data | Acyl Chain: C18:0 (Stearoyl); Molecular Weight: 421.45 g/mol |
| Comparator Or Baseline | 1-Palmitoyl-3-bromopropanediol: C16:0 (Palmitoyl); Molecular Weight: 393.40 g/mol |
| Quantified Difference | Δ 2 carbons (C2H4) in acyl chain; Δ 28.05 g/mol in molecular weight |
| Conditions | Physicochemical properties derived from molecular structure |
Why This Matters
The enhanced hydrophobic volume and chain length directly translate to superior bilayer packing and slower drug efflux, a key procurement consideration for researchers aiming to extend the circulation half-life of liposomal formulations.
- [1] Marsh, D. (2013). Handbook of Lipid Bilayers, 2nd Edition. CRC Press. View Source
